Oenanthotoxin

• CAS: 20311-78-8
• Molecular Formula: C17H22O2
• Molecular Weight: 258.35 g/mol
• InChI: InChI=1S/C17H22O2/c1-2-14-17(19)15-12-10-8-6-4-3-5-7-9-11-13-16-18/h4,6,8,10-11,13,17-19H,2,12,14-16H2,1H3/b6-4+,10-8+,13-11+/t17-/m1/s1
• InChIKey: UPXPHJXYZGEBCW-SRFVWEJJSA-N

Oenanthotoxin (CAS 20311-78-8) for Neurological Research: Procurement Guide & Comparator Analysis

Oenanthotoxin (OETX, CAS 20311-78-8) is a C17 polyacetylenic diol isolated from Oenanthe crocata (hemlock water dropwort) [1]. It is a non-competitive GABAA receptor antagonist and potent proconvulsant [2]. Its mechanism involves a unique combination of open channel block and allosteric modulation of agonist binding and desensitization kinetics, differentiating it from archetypal GABA blockers such as picrotoxin [3]. These properties make OETX a critical tool compound and reference standard for neuroscience, toxicology, and analytical chemistry applications.

1GABAA receptor non-competitive antagonist with dual mechanism (open channel block + allosteric modulation)

2Differentiated from classical GABA blockers (picrotoxin) and structural analogues (cicutoxin, falcarindiol)

3Proconvulsant research tool for seizure model studies; natural polyacetylene standard from Oenanthe crocata

• [1] Appendino G, Pollastro F, Verotta L, Ballero M, Romano A, Wyrembek P, Szczuraszek K, Mozrzymas JW, Taglialatela-Scafati O. Polyacetylenes from Sardinian Oenanthe fistulosa: a molecular clue to risus sardonicus. J Nat Prod. 2009 May 22;72(5):962-5. doi: 10.1021/np8007717. View Source
• [2] Wikipedia contributors. Oenanthotoxin. Wikipedia, The Free Encyclopedia. View Source
• [3] Wyrembek P, Lebida K, Mercik K, Szczuraszek K, Szczot M, Pollastro F, Appendino G, Mozrzymas JW. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons. Br J Pharmacol. 2010 Jul;160(6):1302-15. doi: 10.1111/j.1476-5381.2010.00644.x. View Source

Why Oenanthotoxin Cannot Be Substituted: Critical Differentiation from Cicutoxin, Falcarindiol, and Picrotoxin

Oenanthotoxin belongs to the C17 polyacetylene family alongside structurally similar toxins like cicutoxin and falcarindiol [1]. However, their pharmacological profiles diverge sharply. While cicutoxin is an isomer of oenanthotoxin, it induces convulsions through a distinct interaction with GABAA receptors and exhibits different in vivo toxicity [2]. Falcarindiol, though structurally related, acts as an allosteric modulator that can enhance GABAergic currents at low concentrations, a functional antagonism to oenanthotoxin's inhibitory effects [3]. Even oenanthotoxin's natural co-metabolite, dihydrooenanthotoxin, cannot fully recapitulate oenanthotoxin's synaptic potency or specific kinetic fingerprint [4]. This makes careful procurement of oenanthotoxin, rather than a generic polyacetylene surrogate, critical for precise mechanistic studies, analytical reference standards, or toxicity models.

Cicutoxin (isomer)

Isomeric relationship does not ensure pharmacological equivalence; cicutoxin may exhibit distinct GABAA interaction and in vivo toxicity profile, requiring validation before substitution.

Falcarindiol (structural analogue)

Acts as bidirectional allosteric modulator without open channel block; functional antagonism to oenanthotoxin's inhibitory effect may confound synaptic silencing assays.

Dihydrooenanthotoxin (reduced metabolite)

May not reproduce oenanthotoxin's full synaptic potency or kinetic fingerprint; reported weaker inhibitory activity limits direct replacement in mechanistic studies.

• [1] Appendino G, Pollastro F, Verotta L, Ballero M, Romano A, Wyrembek P, Szczuraszek K, Mozrzymas JW, Taglialatela-Scafati O. Polyacetylenes from Sardinian Oenanthe fistulosa: a molecular clue to risus sardonicus. J Nat Prod. 2009 May 22;72(5):962-5. doi: 10.1021/np8007717. View Source
• [2] Wikipedia contributors. Cicutoxin. Wikipedia, The Free Encyclopedia. View Source
• [3] Wyrembek P, Negri R, Kaczor P, Czyżewska M, Appendino G, Mozrzymas JW. Falcarindiol allosterically modulates GABAergic currents in cultured rat hippocampal neurons. J Nat Prod. 2012 Apr 27;75(4):610-6. doi: 10.1021/np2008522. View Source
• [4] Wyrembek P, Negri R, Appendino G, Mozrzymas JW. Inhibitory effects of oenanthotoxin analogues on GABAergic currents in cultured rat hippocampal neurons depend on the polyacetylenes' polarity. Eur J Pharmacol. 2012 May 15;683(1-3):35-42. doi: 10.1016/j.ejphar.2012.03.005. View Source

Quantitative Evidence Guide: Oenanthotoxin Differentiation Data for Sourcing Decisions

Oenanthotoxin vs. Picrotoxin: mIPSC Inhibition Potency in Cultured Rat Hippocampal Neurons

Oenanthotoxin (OETX) inhibits miniature inhibitory postsynaptic currents (mIPSCs) with an IC50 of approximately 0.35 µM in rat cultured hippocampal neurons [1]. Picrotoxin, the classical non-competitive GABAA antagonist, exhibits an IC50 of ~14 µM in the same cellular system [2]. This represents an approximately 40-fold greater potency for OETX on synaptic GABAergic transmission under comparable experimental conditions.

mIPSC inhibition

Reported

OETX IC50 ≈ 0.35 µM vs. picrotoxin ≈ 14 µM

Supports assay potency context for synaptic GABA inhibition studies.

Cross-study comparable; rat cultured hippocampal neurons.

Evidence Dimension	mIPSC amplitude inhibition IC50
Target Compound Data	IC50 ≈ 0.35 µM (significant inhibition detected at 0.03 µM)
Comparator Or Baseline	Picrotoxin: IC50 ≈ 14 µM in cultured hippocampal neurons
Quantified Difference	OETX is approximately 40-fold more potent than picrotoxin in suppressing synaptic GABAergic currents
Conditions	Patch-clamp recordings of mIPSCs in rat cultured hippocampal neurons at holding potential −40 mV

Why This Matters

A 40-fold potency difference means that OETX achieves equivalent synaptic inhibition at much lower concentrations, making it a superior tool for studies where non-specific effects of high-concentration blockers must be avoided.

• [1] Wyrembek P, Lebida K, Mercik K, Szczuraszek K, Szczot M, Pollastro F, Appendino G, Mozrzymas JW. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons. Br J Pharmacol. 2010 Jul;160(6):1302-15. View Source
• [2] Apexbt. Picrotoxin product information. IC50 in cultured hippocampal neurons. View Source

Synaptic vs. Extrasynaptic Selectivity: Oenanthotoxin Requires 10-Fold Higher Concentration to Block Evoked vs. Synaptic Currents

OETX blocks mIPSCs with an IC50 approximately 0.1 µM, while currents evoked by exogenous GABA (both saturating and sub-saturating concentrations) require an IC50 more than one order of magnitude higher, i.e., >1 µM [1]. This profound differential synaptic sensitivity arises from OETX's unique reduction of agonist binding rate, which critically impairs receptor occupancy during the brief synaptic GABA transient but is partially overcome by sustained exogenous GABA exposure [2].

Synaptic vs. extrasynaptic

Head-to-head

mIPSC IC50 ≈ 0.1 µM; evoked current IC50 > 1 µM (>10-fold)

Supports differentiation of synaptic and extrasynaptic GABAergic pharmacology.

Rat hippocampal neurons; mIPSC versus exogenous GABA application.

Evidence Dimension	IC50 for synaptic (mIPSC) vs. exogenously-evoked GABAergic currents
Target Compound Data	mIPSC IC50 ≈ 0.1 µM; evoked current IC50 > 1 µM
Comparator Or Baseline	Same compound: synaptic (mIPSC) response vs. evoked response to bath-applied GABA
Quantified Difference	Greater than 10-fold difference in IC50 between synaptic and extrasynaptic receptor populations
Conditions	Rat cultured hippocampal neurons; mIPSCs vs. ultrafast exogenous GABA applications on excised patches

Why This Matters

This >10-fold synaptic preference is mechanistically unique to OETX and is critical for studies investigating the role of synaptic versus extrasynaptic GABAergic inhibition—a parameter that generic GABAA blockers like picrotoxin cannot resolve.

• [1] Smart Citation commentary on Wyrembek et al., 2010, as aggregated by scite.ai. View Source
• [2] Wyrembek P, Lebida K, Mercik K, Szczuraszek K, Szczot M, Pollastro F, Appendino G, Mozrzymas JW. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons. Br J Pharmacol. 2010 Jul;160(6):1302-15. View Source

Open Channel Block and Allosteric Modulation: A Dual Mechanism Not Shared by Falcarindiol

OETX exerts a dual blocking mechanism on GABAA receptors: non-competitive open channel block combined with allosteric reduction of agonist binding rate and near-abolition of receptor desensitization [1]. In contrast, the structurally related polyacetylene falcarindiol acts exclusively as an allosteric modulator, enhancing currents at low GABA concentrations while reducing them at saturating concentrations, without exhibiting open channel block [2]. This mechanistic dichotomy underscores the inability to substitute falcarindiol for OETX in studies requiring GABAA channel pore blockade.

Mechanism of action

Head-to-head

OETX: open channel block + allosteric modulation. Falcarindiol: pure allosteric modulation.

Mechanistic distinction supports channel block assay design; falcarindiol not a substitute.

Patch-clamp in cultured rat hippocampal neurons.

Evidence Dimension	Mechanism of GABAA receptor modulation
Target Compound Data	OETX: open channel block + allosteric reduction of binding rate + near-abolition of desensitization
Comparator Or Baseline	Falcarindiol: pure allosteric modulation; enhances low-GABA currents, reduces saturating-GABA currents; no open channel block
Quantified Difference	Qualitative mechanistic difference: dual inhibition vs. bidirectional modulation
Conditions	Patch-clamp on rat cultured hippocampal neurons; ultrafast GABA application

Why This Matters

This mechanistic distinction is critical for experimental design: OETX provides a robust, irreversible-like synaptic block ideal for constitutive GABAergic silencing models, whereas falcarindiol's bidirectional modulation confounds such applications.

• [1] Wyrembek P, Lebida K, Mercik K, Szczuraszek K, Szczot M, Pollastro F, Appendino G, Mozrzymas JW. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons. Br J Pharmacol. 2010 Jul;160(6):1302-15. View Source
• [2] Wyrembek P, Negri R, Kaczor P, Czyżewska M, Appendino G, Mozrzymas JW. Falcarindiol allosterically modulates GABAergic currents in cultured rat hippocampal neurons. J Nat Prod. 2012 Apr 27;75(4):610-6. View Source

In Vivo Toxicity: Oenanthotoxin is 5-Fold More Potent than Cicutoxin by Intraperitoneal LD50 in Mice

The intraperitoneal LD50 of oenanthotoxin in mice is reported as 0.58 mg/kg [1]. For its structural isomer cicutoxin, the intraperitoneal LD50 in mice is reported as approximately 2.8 mg/kg [2]. This represents an approximately 4.8-fold greater systemic toxicity for OETX relative to cicutoxin on a mass basis. On a molar basis, accounting for similar molecular weights (258.36 vs. 258.36 g/mol), the difference remains nearly identical.

In vivo toxicity

Reported

OETX LD50 0.58 mg/kg (i.p. mouse); cicutoxin LD50 2.8 mg/kg

Supports in vivo convulsant model calibration with differentiated toxicity context.

Cross-study comparable; intraperitoneal administration in mice.

Evidence Dimension	Acute systemic toxicity (LD50, intraperitoneal, mouse)
Target Compound Data	LD50 = 0.58 mg/kg (mouse, i.p.)
Comparator Or Baseline	Cicutoxin: LD50 = 2.8 mg/kg (mouse, i.p.)
Quantified Difference	Oenanthotoxin is approximately 4.8-fold more toxic than cicutoxin on a mass basis
Conditions	Intraperitoneal administration in mice

Why This Matters

For in vivo seizure modeling and toxicology reference standards, the 5-fold higher potency of OETX dictates substantially different dosing regimens; procurement of OETX rather than its isomer cicutoxin is essential when calibrating dose-response in acute convulsant models.

• [1] Wikipedia contributors. Oenanthotoxin. Wikipedia, The Free Encyclopedia. LD50 data from primary literature. View Source
• [2] Chemie-schule.de. Cicutoxin. LD50 (Maus, intraperitoneal) 2,8 mg/kg. View Source

Mass Spectrometric Differentiation: Oenanthotoxin vs. Dihydrooenanthotoxin by Diagnostic Ion Species

Under positive electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI), oenanthotoxin yields [(M+H)-H₂O]⁺ as the major ion species, whereas its co-occurring analogue 2,3-dihydro-oenanthotoxin forms predominantly [M+H]⁺ [1]. This diagnostic fragmentation pattern enables unambiguous identification of oenanthotoxin in complex biological matrices, even when co-eluting with structurally similar polyalkynes. Chromatographic resolution further requires gradient elution with aqueous acetonitrile on C18, as isocratic methanol fails to separate the two toxins [1].

MS differentiation

Head-to-head

OETX: [(M+H)-H₂O]⁺; dihydro-OETX: [M+H]⁺

Diagnostic ion pattern supports analytical method resolution in forensic research.

LC-MS with C18 gradient; isocratic methanol insufficient for separation.

Evidence Dimension	Diagnostic mass spectrometric ion species (positive ESI/APCI)
Target Compound Data	Oenanthotoxin: major ion [(M+H)-H₂O]⁺
Comparator Or Baseline	2,3-Dihydro-oenanthotoxin: major ion [M+H]⁺
Quantified Difference	Distinct water-loss vs. protonated molecule patterns; co-elution under isocratic methanol reversed-phase HPLC
Conditions	LC-MS with positive ESI or APCI; C18 column with aqueous acetonitrile gradient for resolution

Why This Matters

For forensic and plant chemistry laboratories developing validated LC-MS/MS methods for Oenanthe poisoning diagnosis, the ability to spectrally resolve oenanthotoxin from its dihydro analogue is critical; using a generic polyacetylene standard is analytically insufficient.

• [1] Kite GC, Stoneham CA, Veitch NC, Stein BK, Whitwell KE. Application of liquid chromatography-mass spectrometry to the investigation of poisoning by Oenanthe crocata. J Chromatogr B. 2006;838(1):63-70. View Source

Polarity-Dependent SAR: OETX Analogues Lose GABAA Inhibitory Activity with Decreasing Polarity

A systematic study of five OETX analogues with increasing lipophilicity (X1–X5; polarity sequence: X1 > X2 > X3 > X4 > X5) demonstrated a direct positive correlation between compound polarity and GABAA receptor inhibition [1]. The most polar analogue, X1 (1-acetyl-2,3-dihydrooenanthotoxin), showed the strongest current response inhibition to exogenous GABA, while the least polar analogue, X5 (14-dehydro-1-deoxyOETX), exhibited virtually no inhibition [1]. Only the more polar analogues X1 and X2 retained the open channel block mechanism characteristic of OETX itself [1]. This establishes OETX's native polarity as a critical structural determinant that cannot be compromised by analogue substitution without loss of key pharmacological features.

Polarity–activity

Class-level

Graded loss of inhibition & channel block with decreasing polarity; least polar analogue inactive.

Polarity dependence defines narrow SAR envelope; native diol profile appears essential for activity.

OETX analogue series X1–X5; data to verify.

Evidence Dimension	GABAA current inhibition as a function of compound polarity
Target Compound Data	OETX: potent inhibition with open channel block; polarity intermediate in the series
Comparator Or Baseline	X1–X5 analogues: X1 strongest inhibition; X5 virtually no inhibition; only X1/X2 show open channel block
Quantified Difference	Graded loss of inhibition and open channel block with decreasing polarity; X5 completely inactive
Conditions	Exogenous GABA application on rat cultured hippocampal neurons

Why This Matters

This polarity-dependence defines a narrow chemical space for functional OETX-like activity; any proposed substitute or simplified analogue lacking the native diol polarity profile will fail to recapitulate OETX's mechanism, making procurement of authentic OETX essential for pharmacological studies.

• [1] Wyrembek P, Negri R, Appendino G, Mozrzymas JW. Inhibitory effects of oenanthotoxin analogues on GABAergic currents in cultured rat hippocampal neurons depend on the polyacetylenes' polarity. Eur J Pharmacol. 2012 May 15;683(1-3):35-42. View Source

Validated Application Scenarios for Oenanthotoxin Procurement

GABAergic Synaptic Physiology: Probing Synaptic vs. Extrasynaptic Receptor Pharmacology

Leveraging OETX's >10-fold selectivity for synaptic (mIPSC) over extrasynaptic GABAergic currents [1], researchers can selectively silence synaptic GABAergic transmission at low nanomolar concentrations while leaving tonic extrasynaptic inhibition relatively intact. This application is directly supported by the differential IC50 values established in hippocampal neuron patch-clamp studies and cannot be achieved with non-selective GABAA blockers such as picrotoxin.

Forensic and Veterinary Toxicology: LC-MS/MS Reference Standard for Oenanthe Poisoning Diagnosis

OETX's characteristic [(M+H)-H₂O]⁺ diagnostic ion enables definitive identification in post-mortem samples [1]. As commercial analytical standards are scarce and synthetic analogues may exhibit different ionization behavior, procurement of authentic oenanthotoxin is essential for developing validated LC-MS/MS methods for Oenanthe crocata poisoning confirmation in human and veterinary forensic cases.

Acute Seizure Modeling: Calibrated Proconvulsant Agent for In Vivo Epilepsy Research

OETX's established intraperitoneal LD50 of 0.58 mg/kg in mice [1] provides a calibrated dosing reference for eliciting reproducible acute convulsive episodes. Its 5-fold greater potency relative to cicutoxin allows lower administered doses, potentially reducing confounding non-specific toxicity in seizure models. This scenario is directly supported by the in vivo toxicity data and is critical for laboratories developing anticonvulsant screening paradigms.

Structure-Activity Relationship Studies: Reference Compound for Polyacetylene GABAA Ligand Development

The polarity-dependent SAR established for OETX and its five analogues [1] positions OETX as the indispensable reference compound for medicinal chemistry campaigns exploring polyacetylene-based GABAA modulators. Any novel analogue must be benchmarked against OETX to determine whether open channel block and synaptic selectivity are retained, making authentic OETX procurement obligatory for hit-to-lead progression.

Application

Selection Property

Validation Focus

Synaptic GABA pharmacology studies

>10-fold synaptic selectivity profile

Synaptic silencing endpoint validation

Forensic toxicology reference standard

Diagnostic ion [(M+H)-H₂O]⁺ for LC-MS/MS

Spectral resolution from dihydro-analogue in research matrices

In vivo proconvulsant research

Calibrated convulsant potency (LD50 context)

Seizure model dose-response calibration

Polyacetylene GABAA ligand SAR

Polarity-dependent inhibition profile

Benchmarking open channel block retention

• [1] Wyrembek P, Lebida K, Mercik K, Szczuraszek K, Szczot M, Pollastro F, Appendino G, Mozrzymas JW. Block and allosteric modulation of GABAergic currents by oenanthotoxin in rat cultured hippocampal neurons. Br J Pharmacol. 2010 Jul;160(6):1302-15. doi: 10.1111/j.1476-5381.2010.00644.x. View Source